Cas no 68143-18-0 (3(2H)-Pyridazinone, 4-bromo-5-methyl-2-(3-methylphenyl)-)

3(2H)-Pyridazinone, 4-bromo-5-methyl-2-(3-methylphenyl)- structure
68143-18-0 structure
Product Name:3(2H)-Pyridazinone, 4-bromo-5-methyl-2-(3-methylphenyl)-
CAS No:68143-18-0
MF:C12H11BrN2O
MW:279.132541894913
CID:393655
PubChem ID:13187395
Update Time:2025-04-19

3(2H)-Pyridazinone, 4-bromo-5-methyl-2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4-bromo-5-methyl-2-(3-methylphenyl)-
    • 4-bromo-5-methyl-2-(3-methylphenyl)pyridazin-3-one
    • 68143-18-0
    • DTXSID80525882
    • 4-Bromo-5-methyl-2-(3-methylphenyl)pyridazin-3(2H)-one
    • 4-Bromo-5-methyl-2-(m-tolyl)pyridazin-3(2H)-one
    • Inchi: 1S/C12H11BrN2O/c1-8-4-3-5-10(6-8)15-12(16)11(13)9(2)7-14-15/h3-7H,1-2H3
    • InChI Key: IZYXOFRTGXRVST-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C=NN(C1=O)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 278.00553
  • Monoisotopic Mass: 278.00548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
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